Cas no 99499-99-7 (1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl hexopyranoside)

• Product Name: 1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl hexopyranoside
• CAS No: 99499-99-7
• MF: C₁₅H₂₂O₉
• MW: 346.329785823822
• CID: 1992474
• PubChem ID: 188553
• Update Time: 2024-03-01

1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl hexopyranoside Chemical and Physical Properties

Names and Identifiers

• 1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl hexopyranoside
• β-D-Glucopyranoside, (1aS,1bS,2S,5aR,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
• 6-Deoxycatalpol
• Catalpol, 6-deoxy-
• 99499-99-7
• DTXSID70912686

• Inchi： 1S/C15H22O9/c16-4-7-10(18)11(19)12(20)14(22-7)23-13-9-6(1-2-21-13)3-8-15(9,5-17)24-8/h1-2,6-14,16-20H,3-5H2
• InChI Key： DHSHYQJABUIJDG-UHFFFAOYSA-N
• SMILES： O1C2CC3C=COC(C3C12CO)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 346.126
• Monoisotopic Mass: 346.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: -2.2

Experimental Properties

• Density: 1.63
• Boiling Point: 612.2°C at 760 mmHg
• Flash Point: 324.1°C
• Refractive Index: 1.654

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds